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Compound of Interest

Compound Name: cis-3-Octene

Cat. No.: B076891

This guide provides essential information for researchers, scientists, and drug development
professionals on the safe handling of cis-3-Octene, with a specific focus on managing the risks
associated with static discharge.

Frequently Asked Questions (FAQS)

Q1: Why is static discharge a concern when working with cis-3-Octene?

Al: cis-3-Octene is a highly flammable liquid with a low flash point.[1] The movement and
pouring of this and similar non-polar organic solvents can generate static electricity. A
subsequent discharge can provide a sufficient ignition source for the flammable vapors,
potentially leading to a fire or explosion.

Q2: What are the primary physical properties of cis-3-Octene | should be aware of?

A2: Key properties of cis-3-Octene are summarized in the table below. Understanding these
properties is crucial for a thorough risk assessment.

Q3: What is the difference between grounding and bonding?

A3: Bonding involves electrically connecting two or more conductive containers to equalize
their electrical potential, thus preventing a static spark between them. Grounding connects a
conductive container to the earth, ensuring it is at zero electrical potential. Both are critical for
safely transferring flammable liquids.
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Q4: Can | use plastic or glass containers to handle cis-3-Octene?

A4: While cis-3-Octene is often supplied in glass bottles for smaller quantities, transferring
larger volumes should ideally be done using conductive (metal) containers that can be properly
grounded and bonded. If using glass or plastic receiving containers, it is essential to use a
grounding rod or wire that extends into the liquid to dissipate static charge.

Q5: What initial steps should | take to prepare my workspace for handling cis-3-Octene?

A5: Before handling cis-3-Octene, ensure your workspace is free of ignition sources. This
includes open flames, hot plates, and spark-producing equipment. Work in a well-ventilated
area, such as a chemical fume hood. Have a fire extinguisher rated for flammable liquids
readily accessible.

Troubleshooting Guide

Issue: | suspect static electricity is building up during a transfer, what should | do?

» Solution: Immediately stop the transfer. Re-verify that all grounding and bonding connections
are secure and making direct metal-to-metal contact. Ensure that you are also grounded by
touching a known grounded surface. If using non-conductive containers, check that the
grounding rod is submerged in the liquid.

Issue: | am properly grounded and bonded, but | still observe what appears to be static cling or
sparking.

o Solution: Reduce the flow rate of the liquid transfer. A slower transfer generates less static
electricity. Also, consider the ambient humidity in your laboratory. Low humidity environments
are more prone to static buildup. If possible, increase the humidity in the work area.

Issue: My experiment requires vigorous agitation or stirring of cis-3-Octene. How can |
minimize the risk of static discharge?

¢ Solution: Whenever possible, use an inert atmosphere (e.g., nitrogen or argon) in the
reaction vessel to displace flammable air-vapor mixtures. Ensure that the stirring apparatus
is properly grounded. Use non-sparking stir bars and motors.
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Data Presentation

Physical and Flammability Properties of Octene Isomers

Property Value Notes
cis-3-Octene
Flash Point 17 °C [1]

Vapor Pressure

17.9 mmHg at 25 °C

[2]

1-Octene (for estimation)

Data for the isomeric 1-octene
is provided as a reasonable
estimate in the absence of

specific data for cis-3-Octene.

Lower Explosive Limit (LEL) 0.7 % [3]
Upper Explosive Limit (UEL) 6.8 % [3]
Autoignition Temperature 221 °C [3]

Electrical Conductivity

Data not available

Hydrocarbons are generally
poor electrical conductors,
which allows for the

accumulation of static charge.

Experimental Protocols

Detailed Methodology for Safe Transfer of cis-3-Octene

This protocol outlines the steps for safely transferring cis-3-Octene from a larger storage

container to a smaller experimental vessel.

Materials:

» cis-3-Octene in a conductive storage container

» Conductive receiving container
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e Grounding cable with clamps
e Bonding cable with clamps

o Appropriate Personal Protective Equipment (PPE): flame-resistant lab coat, safety goggles,
and chemical-resistant gloves.

Procedure:

o Workspace Preparation:
o Designate a well-ventilated area, preferably a fume hood, for the transfer.
o Remove all potential ignition sources from the vicinity.

o Ensure a known ground source, such as a cold-water pipe or a dedicated grounding bus
bar, is accessible.

e Grounding and Bonding:

[e]

Attach one end of the grounding cable to the ground source.

[e]

Attach the other end of the grounding cable to the storage container.

o

Attach one end of the bonding cable to the grounded storage container.

[¢]

Attach the other end of the bonding cable to the receiving container.

[¢]

Verify that all connections are secure and have good metal-to-metal contact.
e Personnel Grounding:

o Before initiating the transfer, touch a grounded object to dissipate any personal static
charge.

e Liquid Transfer:

o Slowly and carefully dispense the cis-3-Octene into the receiving container.
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o Avoid splashing, which can increase the generation of static electricity.

o Completion and Disconnection:
o Once the transfer is complete, securely close both containers.

o Disconnect the bonding and grounding cables in the reverse order of connection (i.e.,
remove the bonding cable first, then the grounding cable).

Mandatory Visualization

Workflow for Managing Static Discharge when Handling cis-3-Octene
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Preparation

Start: Handling cis-3-Octene

:

Prepare Workspace:
- Well-ventilated area (fume hood)
- Remove ignition sources

l

Don Appropriate PPE:
- Flame-resistant lab coat
- Goggles
- Gloves

Transferv Process

Ground and Bond Containers:
- Connect storage container to ground
- Bond receiving container to storage container

Ground Personnel:
- Touch a grounded surface

Slowly Transfer Liquid:
- Avoid splashing

Securely Close Containers

Disconnect Grounding/Bonding Cables

End: Safe Handling Complete

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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